Cas no 1185318-98-2 (4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride)

4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride is a synthetic organic compound featuring a pyridine core substituted with a methyl group at the 4-position and a piperidin-4-yloxy moiety at the 2-position, in its hydrochloride salt form. This structure imparts favorable physicochemical properties, including enhanced solubility and stability, making it suitable for pharmaceutical and chemical research applications. The piperidine ring contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) receptors or enzyme modulation. Its well-defined synthetic route and high purity further support its utility in exploratory and process chemistry.
4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride structure
1185318-98-2 structure
Product Name:4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride
CAS No:1185318-98-2
MF:C11H17ClN2O
MW:228.718481779099
CID:2189530
PubChem ID:45786817
Update Time:2025-08-03

4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride
    • 4-Methyl-2-(4-piperidinyloxy)pyridine hydrochloride (1:1)
    • 4-methyl-2-piperidin-4-yloxypyridine;hydrochloride
    • AKOS015941162
    • DB-306006
    • KS-8280
    • 4-Methyl-2-(piperidin-4-yloxy)pyridine hydrochloride
    • 4-Methyl-2-(piperidin-4-yloxy)pyridinehydrochloride
    • 1185318-98-2
    • MDL: MFCD09877671
    • Inchi: 1S/C11H16N2O.ClH/c1-9-2-7-13-11(8-9)14-10-3-5-12-6-4-10;/h2,7-8,10,12H,3-6H2,1H3;1H
    • InChI Key: GGJNXTMQIIAQBM-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=C(C)C=CN=1)C1CCNCC1

Computed Properties

  • Exact Mass: 228.1029409g/mol
  • Monoisotopic Mass: 228.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2Ų

4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride Pricemore >>

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Additional information on 4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride

Comprehensive Overview of 4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride (CAS No. 1185318-98-2)

4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride (CAS No. 1185318-98-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely explored for their potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies.

Researchers are particularly interested in the structural motif of this compound, which combines a pyridine ring with a piperidine moiety. This combination is known to interact with various biological targets, including central nervous system (CNS) receptors. Recent studies have highlighted its potential role in modulating neurotransmitter activity, which aligns with the growing demand for novel CNS-targeting agents. This has led to increased searches for terms like "piperidine-based CNS drugs" and "pyridine derivatives in neuroscience," reflecting the compound's relevance in cutting-edge research.

The synthesis of 4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride involves multi-step organic reactions, with a focus on achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring its suitability for further studies. Given the rising interest in precision medicine, this compound's well-defined structure makes it a valuable tool for structure-activity relationship (SAR) studies.

In the context of drug discovery, 4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride is often explored as a building block or intermediate. Its versatility allows for modifications that can lead to the development of new small-molecule therapeutics. Searches for "piperidine intermediates in drug synthesis" and "pyridine-based pharmacophores" have surged, underscoring its importance in medicinal chemistry.

Beyond pharmaceuticals, this compound has also found applications in material science. Its unique molecular architecture contributes to the design of functional materials, such as organic semiconductors or ligands for catalysis. This interdisciplinary appeal has sparked queries like "piperidine derivatives in materials science" and "pyridine-based ligands," highlighting its broad utility.

Safety and handling of 4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride follow standard laboratory protocols. While it is not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. Researchers often search for "safe handling of piperidine compounds" and "storage conditions for pyridine derivatives," emphasizing the need for accurate information.

The future prospects of this compound are promising, particularly in the era of AI-driven drug discovery. Its well-characterized properties make it a candidate for in silico screening and machine learning-based optimization. As the scientific community increasingly adopts computational approaches, queries like "piperidine derivatives in AI drug design" are becoming more common, reflecting the compound's alignment with modern research trends.

In summary, 4-Methyl-2-(piperidin-4-yloxy)-pyridine hydrochloride (CAS No. 1185318-98-2) is a multifaceted compound with significant potential in pharmaceutical research, material science, and computational chemistry. Its structural features and diverse applications continue to drive scientific interest, making it a subject of ongoing exploration and innovation.

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